Cas no 23931-05-7 (5alpha-Pregnan-1beta-ol, 3alpha-amino-)
23931-05-7 structure
Product Name:5alpha-Pregnan-1beta-ol, 3alpha-amino-
CAS No:23931-05-7
MF:C21H37NO
MW:319.524586439133
CID:2659598
Update Time:2023-08-06
5alpha-Pregnan-1beta-ol, 3alpha-amino- Chemical and Physical Properties
Names and Identifiers
-
- 3α-Amino-5α-pregnan-1β-ol
- 3-Aminopregnan-1-ol #
- 5.alpha.-Pregnan-1.beta.-ol, 3.alpha.-amino-
- Pregnan-1-ol, 3-amino-, (1.beta.,3.alpha.,5.alpha.)-
- MSRWJWJFJPQWDI-UXXFREBZSA-N
- 3alpha-Amino-5alpha-pregnan-1beta-ol
- 5alpha-Pregnan-1beta-ol, 3alpha-amino-
-
- Inchi: 1S/C21H37NO/c1-4-13-6-8-17-16-7-5-14-11-15(22)12-19(23)21(14,3)18(16)9-10-20(13,17)2/h13-19,23H,4-12,22H2,1-3H3/t13-,14-,15-,16-,17-,18-,19+,20+,21-/m0/s1
- InChI Key: MSRWJWJFJPQWDI-UXXFREBZSA-N
- SMILES: O[C@@H]1C[C@H](C[C@@H]2CC[C@H]3[C@@H]4CC[C@H](CC)[C@@]4(C)CC[C@@H]3[C@]21C)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 1
- Complexity: 465
- Topological Polar Surface Area: 46.2
5alpha-Pregnan-1beta-ol, 3alpha-amino- Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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